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Introduction
Sodium phenoxyacetate and its derivatives are utilized in various research and development

applications, including as intermediates in the synthesis of pharmaceuticals and pesticides.

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results. This document provides a detailed protocol for the

preparation, storage, and handling of a sodium phenoxyacetate monohydrate stock solution.

Chemical Properties and Safety Information
Sodium phenoxyacetate monohydrate is a white to light yellow crystalline powder.[1] It is

important to handle this compound in a well-ventilated area and to wear appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat.[2][3] Avoid

inhalation of dust and contact with skin and eyes.[2]

Table 1: Physicochemical Properties of Sodium Phenoxyacetate
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Property Value Reference

Molecular Formula C₈H₇NaO₃·H₂O [4]

Molecular Weight 192.14 g/mol [4]

Appearance
White to light yellow crystalline

powder
[1]

Solubility in Water
223.6 g/L at 20°C; 21% at

20°C
[3][5]

Storage Temperature
Room Temperature, in an inert

atmosphere

Stability

Stable under normal

conditions; avoid moisture and

heat

[3]

Experimental Protocol: Preparation of a 1M Sodium
Phenoxyacetate Monohydrate Stock Solution
This protocol describes the preparation of 100 mL of a 1 Molar (1M) stock solution of sodium
phenoxyacetate monohydrate.

3.1. Materials and Equipment

Sodium Phenoxyacetate Monohydrate (CAS No. for anhydrous form: 3598-16-1)

Deionized or distilled water

100 mL volumetric flask

Analytical balance

Weighing paper or boat

Spatula
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Magnetic stirrer and stir bar

Funnel

Appropriate PPE (safety goggles, gloves, lab coat)

3.2. Procedure

Calculate the required mass: To prepare 100 mL (0.1 L) of a 1M solution, the required mass

of sodium phenoxyacetate monohydrate (MW = 192.14 g/mol ) is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) Mass (g) = 1 mol/L x

0.1 L x 192.14 g/mol = 19.214 g

Weigh the compound: Tare the analytical balance with a clean, dry weighing boat. Carefully

weigh out 19.214 g of sodium phenoxyacetate monohydrate using a spatula.

Dissolve the compound: a. Add approximately 70-80 mL of deionized or distilled water to the

100 mL volumetric flask. b. Place a magnetic stir bar in the flask. c. Using a funnel, carefully

transfer the weighed sodium phenoxyacetate monohydrate into the volumetric flask. d.

Place the flask on a magnetic stirrer and stir until the solid is completely dissolved. The

solution should be clear and colorless to pale yellow.[6]

Adjust to final volume: Once the solid is fully dissolved, remove the flask from the magnetic

stirrer. Carefully add deionized or distilled water to the volumetric flask until the bottom of the

meniscus reaches the 100 mL calibration mark.

Homogenize the solution: Cap the volumetric flask and invert it several times (approximately

10-15 times) to ensure the solution is homogeneous.

Storage: Transfer the prepared stock solution to a clearly labeled, sealed container. Store at

room temperature, protected from light and moisture.[3]

Quality Control
To ensure the accuracy of the prepared stock solution, it is recommended to:

Verify the pH of the solution.
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Confirm the concentration using a suitable analytical method such as HPLC, if required for

the specific application.

Workflow Diagram
The following diagram illustrates the key steps in the preparation of the sodium
phenoxyacetate monohydrate stock solution.
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Caption: Workflow for preparing sodium phenoxyacetate monohydrate stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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